Cas no 1803894-93-0 (4-Mercapto-1H-benzimidazole-6-carbonyl chloride)

• Product Name: 4-Mercapto-1H-benzimidazole-6-carbonyl chloride
• CAS No: 1803894-93-0
• MF: C₈H₅ClN₂OS
• MW: 212.656099081039
• CID: 4824876
• Update Time: 2025-08-03

4-Mercapto-1H-benzimidazole-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-1H-benzimidazole-6-carbonyl chloride

• Inchi： 1S/C8H5ClN2OS/c9-8(12)4-1-5-7(6(13)2-4)11-3-10-5/h1-3,13H,(H,10,11)
• InChI Key： FVLLMLHEYJYGCK-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2=C(C=1)NC=N2)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 46.8

Additional information on 4-Mercapto-1H-benzimidazole-6-carbonyl chloride

Recent Advances in the Application of 4-Mercapto-1H-benzimidazole-6-carbonyl chloride (CAS: 1803894-93-0) in Chemical Biology and Pharmaceutical Research

The compound 4-Mercapto-1H-benzimidazole-6-carbonyl chloride (CAS: 1803894-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and biological activities. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of 4-Mercapto-1H-benzimidazole-6-carbonyl chloride as a key intermediate in the synthesis of novel benzimidazole derivatives. These derivatives exhibit a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The compound's unique structural features, such as the presence of a reactive carbonyl chloride group and a mercapto moiety, make it an attractive building block for the development of targeted therapeutics. For instance, researchers have successfully utilized this compound to design covalent inhibitors targeting specific enzymes involved in disease pathways.

In the context of synthetic chemistry, advancements have been made in optimizing the preparation of 4-Mercapto-1H-benzimidazole-6-carbonyl chloride to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs green chemistry principles, reducing the use of hazardous solvents and minimizing waste generation. This approach not only enhances the sustainability of the synthesis but also ensures the compound's suitability for large-scale pharmaceutical production.

From a biological perspective, several studies have explored the compound's mechanism of action and its interactions with cellular targets. For example, a 2023 study demonstrated that derivatives of 4-Mercapto-1H-benzimidazole-6-carbonyl chloride exhibit potent inhibitory activity against certain kinases implicated in cancer progression. The study utilized X-ray crystallography to elucidate the binding mode of these derivatives, providing valuable insights for structure-based drug design. Additionally, in vitro and in vivo assays have confirmed the compound's low cytotoxicity profile, further supporting its potential as a scaffold for safe and effective therapeutics.

Looking ahead, the application of 4-Mercapto-1H-benzimidazole-6-carbonyl chloride is expected to expand into emerging areas such as proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs). Preliminary data from ongoing research suggests that the compound's reactive groups can be strategically employed to facilitate the construction of bifunctional molecules capable of selectively degrading disease-causing proteins. These developments underscore the compound's versatility and its growing importance in modern drug discovery paradigms.

In conclusion, 4-Mercapto-1H-benzimidazole-6-carbonyl chloride (CAS: 1803894-93-0) represents a promising chemical entity with wide-ranging applications in pharmaceutical research. Its unique structural attributes, coupled with recent synthetic and biological advancements, position it as a valuable tool for the development of next-generation therapeutics. Continued research in this area is likely to yield further innovations, addressing unmet medical needs and advancing the field of chemical biology.